Cas no 1111572-16-7 (2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide)

• Product Name: 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide
• CAS No: 1111572-16-7
• MF: C₂₀H₁₃ClF₂N₄O
• MW: 398.793229818344
• CID: 5857398
• PubChem ID: 29335551
• Update Time: 2025-06-10

2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS016899169
• EN300-26607457
• 1111572-16-7
• Z226414264
• 2-chloro-N-[4-[1-(difluoromethyl)benzimidazol-2-yl]phenyl]pyridine-3-carboxamide
• 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide

• Inchi： 1S/C20H13ClF2N4O/c21-17-14(4-3-11-24-17)19(28)25-13-9-7-12(8-10-13)18-26-15-5-1-2-6-16(15)27(18)20(22)23/h1-11,20H,(H,25,28)
• InChI Key： MCQSXBJOYFOPOE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1C=CC(=CC=1)C1=NC2C=CC=CC=2N1C(F)F)=O

Computed Properties

• Exact Mass: 398.0745951g/mol
• Monoisotopic Mass: 398.0745951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 59.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide

2-Chloro-N-{4-[1-(Difluoromethyl)-1H-1,3-Benzodiazol-2-yl]phenyl}pyridine-3-carboxamide (CAS No. 1111572-16-7): A Comprehensive Overview

2-Chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide (CAS No. 1111572-16-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepines, a group of drugs widely known for their anxiolytic, sedative, and muscle relaxant properties. However, the presence of the difluoromethyl group and the pyridine scaffold in this molecule introduces new dimensions to its pharmacological profile, making it a subject of intense research.

The difluoromethyl group is particularly noteworthy for its ability to modulate the pharmacokinetic properties of the molecule. Fluorine atoms are known for their strong electron-withdrawing effects, which can significantly influence the metabolic stability and bioavailability of the compound. Recent studies have shown that the introduction of fluorine atoms can enhance the lipophilicity and metabolic stability of drugs, thereby improving their therapeutic efficacy and reducing side effects. In the case of 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide, the difluoromethyl group likely contributes to its enhanced stability and improved pharmacokinetic properties.

The pyridine scaffold is another key structural element that adds to the complexity and functionality of this compound. Pyridine derivatives are widely used in medicinal chemistry due to their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of a pyridine ring in 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide suggests that it may exhibit similar biological activities. Recent research has focused on exploring the potential anticancer properties of pyridine-based compounds, and preliminary studies have shown promising results in inhibiting tumor growth and inducing apoptosis in cancer cells.

In terms of its therapeutic applications, 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide has shown potential in several areas. One area of particular interest is its use as an anxiolytic agent. Traditional benzodiazepines are effective in treating anxiety disorders but are often associated with significant side effects such as drowsiness, cognitive impairment, and dependence. The unique structure of 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide may offer a more favorable side effect profile while maintaining or even enhancing anxiolytic activity.

Another potential application is in the treatment of neurological disorders such as epilepsy and neuropathic pain. The benzodiazepine receptor is a key target for many anticonvulsant and analgesic drugs, and compounds that selectively target this receptor can be highly effective in managing these conditions. Preliminary studies have indicated that 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide may have selective binding affinity for the benzodiazepine receptor, making it a promising candidate for further investigation in this area.

The pharmacological profile of 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide has been studied using various in vitro and in vivo models. In vitro studies have demonstrated its ability to modulate GABAergic neurotransmission, which is a key mechanism underlying its anxiolytic and anticonvulsant effects. In vivo studies have shown that it exhibits dose-dependent anxiolytic activity in animal models of anxiety without causing significant sedation or cognitive impairment.

Furthermore, recent advancements in computational chemistry have provided valuable insights into the molecular interactions of 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide with its target receptors. Molecular docking studies have revealed that the compound forms stable complexes with the benzodiazepine receptor through key hydrogen bonding interactions and hydrophobic contacts. These findings support its potential as a lead compound for drug development.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide crucial data on its therapeutic window, side effect profile, and long-term safety.

In conclusion, 2-chloro-N-{4-[1-(difluoromethyl)-1H-1,3-benzodiazol-2-yl]phenyl}pyridine-3-carboxamide (CAS No. 1111572-16-7) represents a novel compound with a unique combination of structural features that make it a promising candidate for various therapeutic applications. Its potential as an anxiolytic agent with improved side effect profiles and its selective binding affinity for the benzodiazepine receptor highlight its significance in medicinal chemistry research. As ongoing studies continue to unravel its full potential, this compound holds great promise for advancing our understanding and treatment of neurological disorders.